2-Ethyl-2,5-diazabicyclo[2.2.1]heptane

• IUPAC Name: 2-ethyl-2,5-diazabicyclo[2.2.1]heptane
• InChI: InChI=1S/C7H14N2/c1-2-9-5-6-3-7(9)4-8-6/h6-8H,2-5H2,1H3
• InChI Key: JHJSEBFGEBLLQN-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2CC1CN2
• Molecular Formula: C7H14N2
• Molecular Weight: 126.20 g/mol
• CAS RN: 845866-61-7

Description

2-Ethyl-2,5-diazabicyclo[2.2.1]heptane is a chemical compound with the molecular formula C₇H₁₄N₂. It has a molecular weight of 126.12.

Synthesis Analysis

The synthesis of 2,5-diazabicyclo[2.2.1]heptane derivatives has been elaborated starting from hydroxy-L-proline, which was transformed to tritosylhydroxy-L-prolinol, and then cyclized to 2-tosyl-5-benzyl-2,5-diazabicyclo[2.2.1]heptane with benzylamine. Another method involves organocatalysed asymmetric Michael additions of substituted triketopiperazines to enones.

Molecular Structure Analysis

The molecular structure of 2-Ethyl-2,5-diazabicyclo[2.2.1]heptane consists of a seven-membered ring with two nitrogen atoms and an ethyl group attached.

Scientific Research Applications

2-Ethyl-2,5-diazabicyclo[2.2.1]heptane: A Comprehensive Analysis of Scientific Research Applications:

Synthesis of Chiral Diazabicyclic Ligands

This compound serves as a starting material for synthesizing chiral diazabicyclic ligands. .

Epimerization-Lactamization Cascade Reactions

It is used in an epimerization-lactamization cascade of functionalized (2S,4R)-4-aminoproline methyl esters, which is a method applied in synthesizing derivatives of 2,5-diazabicyclo[2.2.1]heptane (DBH). .

Synthesis of Substituted 2,5-Diazabicyclo[2.2.1]heptanes

A novel method involves using this compound for synthesizing substituted 2,5-diazabicyclo heptanes from specific pyrrolidine derivatives. .

Asymmetric Michael Additions

The compound is involved in organocatalysed asymmetric Michael additions of substituted tri-ketopiperazines to enones. .

Natural Product Synthesis

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Mechanism of Action

Target of Action

The primary targets of 2-Ethyl-2,5-diazabicyclo[2.2.1]heptane are currently unknown. This compound is a derivative of 2,5-diazabicyclo[2.2.1]heptane

Mode of Action

The mode of action of 2-Ethyl-2,5-diazabicyclo[22It’s known that the compound is synthesized via an epimerization–lactamization cascade of functionalized (2s,4r)-4-aminoproline methyl esters . This process involves 2-epimerization under basic conditions, followed by an intramolecular aminolysis of the (2R)-epimer to form the bridged lactam intermediates .

Biochemical Pathways

The biochemical pathways affected by 2-Ethyl-2,5-diazabicyclo[22The compound is a derivative of 2,5-diazabicyclo[2.2.1]heptane , which is known to be involved in the synthesis of various natural product-like motifs . .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Ethyl-2,5-diazabicyclo[22The compound has a molecular weight of 126.2 g/mol, which suggests it may have favorable absorption and distribution properties.

Result of Action

The molecular and cellular effects of 2-Ethyl-2,5-diazabicyclo[22As a derivative of 2,5-diazabicyclo[2.2.1]heptane , it may share some of the biological activities of this parent compound.